N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H13Cl2FN2O2/c18-11-1-4-13(5-2-11)22-9-10(7-16(22)23)17(24)21-12-3-6-15(20)14(19)8-12/h1-6,8,10H,7,9H2,(H,21,24)
• InChI Key: LHALIDJJNBBKSH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C17H13Cl2FN2O2
• Molecular Weight: 367.2 g/mol

Description

N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide, commonly known as CFTR inhibitor, is a chemical compound that has been used extensively in scientific research. CFTR inhibitor is a small molecule that has been shown to inhibit the activity of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. This protein is responsible for regulating the transport of chloride ions across cell membranes, and mutations in the CFTR gene can lead to the development of cystic fibrosis (CF).

Mechanism of Action

N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor works by binding to the N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide protein and inhibiting its activity. Specifically, N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor binds to the ATP-binding site of the protein, which is required for the protein to function properly. By inhibiting the activity of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide, N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor can alter chloride ion transport across cell membranes and affect a variety of physiological processes.
Biochemical and Physiological Effects
N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has been shown to have a variety of biochemical and physiological effects. In addition to inhibiting N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide activity, N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has been shown to affect the activity of other ion channels and transporters. N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has also been shown to affect the activity of enzymes and signaling pathways that are involved in a variety of physiological processes.

Advantages and Limitations for Lab Experiments

One major advantage of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor is its specificity. N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has been shown to selectively inhibit the activity of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide, without affecting the activity of other ion channels or transporters. This specificity makes N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor a valuable tool for studying the role of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide in various physiological processes.
One limitation of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor is its potency. N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has been shown to have relatively low potency, which can make it difficult to achieve complete inhibition of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide activity in some experiments. Additionally, N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor can have off-target effects at higher concentrations, which can complicate data interpretation.

Future Directions

There are several future directions for research involving N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor. One major area of research is the development of more potent N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitors. These inhibitors could be used to achieve more complete inhibition of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide activity and to study the role of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide in more detail.
Another area of research is the development of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitors that are specific to certain mutations of the N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide gene. This could lead to the development of personalized treatments for CF that are tailored to the specific genetic mutations of individual patients.
Finally, N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor could be used in combination with other drugs to develop more effective treatments for CF. By combining N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor with other drugs that target different aspects of CF, it may be possible to develop treatments that are more effective than current therapies.
Conclusion
In conclusion, N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor is a valuable tool for studying the role of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide in various physiological processes. Despite its limitations, N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has been used extensively in scientific research and has contributed significantly to our understanding of CF and other diseases. As research in this area continues, it is likely that N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor will play an increasingly important role in the development of new treatments for CF and other diseases.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has been used extensively in scientific research to study the role of N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide in various physiological processes. One major area of research has been the development of new treatments for CF. N-(3-chloro-4-fluorophenyl)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxamide inhibitor has been used to identify potential drug targets and to screen for new compounds that could be used to treat CF.